Pivagabine

• IUPAC Name: 4-(2,2-dimethylpropanoylamino)butanoic acid
• InChI: InChI=1S/C9H17NO3/c1-9(2,3)8(13)10-6-4-5-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key: SRPNQDXRVRCTNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCCC(=O)O
• Molecular Formula: C9H17NO3
• DSSTOX Substance ID: DTXSID3046162
• Molecular Weight: 187.24 g/mol
• CAS RN: 69542-93-4

Description

Argiotoxins represent a class of polyamine toxins isolated from the orb-weaver spider, specifically from species such as Araneus gemma and Argiope lobata . These neurotoxic compounds are found in the venom glands of spiders and are known for their ability to antagonize the actions of the neurotransmitter glutamate . Argiotoxins are classified into three categories based on their chromophore’s nature: argiopine, argiopinine, and pseudoargiopinine .

Scientific Research Applications

Argiotoxin has significant applications in scientific research, particularly in neurochemistry and pharmacology. It is used to study the mechanisms of neurotransmitter antagonism and ion channel blocking . The compound’s ability to affect synaptic transmission makes it a valuable tool for developing novel neurotherapeutic drugs . Additionally, argiotoxin is used in electrophysiological studies to understand the functioning of glutamate receptors and their role in neurological disorders .

Safety and Hazards

Users are advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes when handling Pivagabine. Personal protective equipment, including chemical impermeable gloves, should be used. Adequate ventilation should be ensured, all sources of ignition should be removed, and personnel should be evacuated to safe areas.

Mechanism of Action

Argiotoxin exerts its effects by antagonizing the actions of the neurotransmitter glutamate. It blocks the functioning of ion channels, particularly those associated with N-methyl-D-aspartate (NMDA) receptors . This blockage affects synaptic transmission and can modulate the activity of NMDA receptors, which are crucial for synaptic plasticity and memory formation . The molecular targets of argiotoxin include the ion channels and receptor sites involved in neurotransmission .

Biochemical Analysis

Biochemical Properties

Pivagabine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It is known to modulate the activity of corticotropin-releasing factor (CRF), which is crucial in the body’s response to stress . Additionally, this compound has been shown to influence the function of GABA receptors, particularly GABA_A receptors, which are involved in inhibitory neurotransmission in the brain . These interactions help in reducing stress-induced changes in GABA_A receptor function and CRF concentrations in the brain .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound modulates the hypothalamic-pituitary-adrenal (HPA) axis, which plays a critical role in the body’s response to stress . By inhibiting the release of corticotropin-releasing factor (CRF), this compound helps in reducing the stress response at the cellular level . This modulation can lead to changes in gene expression and cellular metabolism, ultimately affecting cell function .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with GABA_A receptors and corticotropin-releasing factor (CRF). This compound binds to GABA_A receptors, enhancing their inhibitory effects on neurotransmission . This binding interaction helps in reducing neuronal excitability and promoting relaxation . Additionally, this compound inhibits the release of CRF, which is a key regulator of the stress response . By modulating CRF levels, this compound helps in reducing the activation of the HPA axis and mitigating the effects of stress .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Studies have shown that this compound has a biological half-life of approximately 6.4 hours . Over time, the stability and degradation of this compound can influence its long-term effects on cellular function. In vitro and in vivo studies have demonstrated that this compound can modulate the HPA axis and reduce stress-induced changes in GABA_A receptor function and CRF concentrations . These effects are sustained over time, indicating the potential for long-term benefits in reducing stress and anxiety .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of this compound can effectively reduce stress-induced changes in GABA_A receptor function and CRF concentrations . At higher doses, this compound may exhibit toxic or adverse effects . It is important to determine the optimal dosage to achieve the desired therapeutic effects while minimizing potential side effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, including its interaction with enzymes and cofactors. It is metabolized in the liver, where it undergoes biotransformation to produce active metabolites . These metabolites can further interact with GABA_A receptors and CRF, contributing to the overall effects of this compound . The metabolic pathways of this compound also involve the modulation of metabolic flux and metabolite levels, which can influence its pharmacokinetics and pharmacodynamics .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can cross the blood-brain barrier, allowing it to reach the central nervous system and exert its effects on GABA_A receptors and CRF . This compound may also interact with transporters and binding proteins that facilitate its distribution within cells and tissues . The localization and accumulation of this compound in specific tissues can influence its therapeutic effects and potential side effects .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is primarily localized in the central nervous system, where it interacts with GABA_A receptors and CRF . It may also be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . The subcellular localization of this compound can influence its binding interactions, enzyme inhibition or activation, and changes in gene expression .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of argiotoxin, particularly argiotoxin 636, involves a multi-step process. The synthesis strategy includes the use of major building blocks and involves around ten steps . The process requires precise control of reaction conditions to ensure the correct assembly of the polyamine structure.

Industrial Production Methods: Industrial production of argiotoxin is not widely documented, likely due to its complex structure and the specificity of its natural source. Most research focuses on laboratory-scale synthesis for scientific studies .

Chemical Reactions Analysis

Types of Reactions: Argiotoxin undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the structure to study its biological activity and potential therapeutic applications .

Common Reagents and Conditions: Common reagents used in the synthesis and modification of argiotoxin include amino acids, polyamines, and various organic solvents. Reaction conditions often involve controlled temperatures and pH levels to maintain the integrity of the compound .

Major Products: The major products formed from these reactions are typically derivatives of argiotoxin with modified functional groups. These derivatives are used to study the structure-activity relationships and enhance the compound’s efficacy as a neurotoxin .

Comparison with Similar Compounds

Argiotoxin is unique among polyamine toxins due to its specific structure and mode of action. Similar compounds include other acylpolyamines found in spider venoms, such as agatoxins and ctenitoxins . These compounds also target ion channels and neurotransmitter receptors but differ in their specific molecular structures and the nature of their chromophores . Argiotoxin’s ability to selectively block NMDA receptors sets it apart from other similar toxins, making it a valuable tool in neurochemical research .

List of Similar Compounds:

• Agatoxins
• Ctenitoxins
• Joro spider toxin
• Phrixotoxins